Cas no 919769-60-1 (1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-)

• Product name: 1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-
• CAS No: 919769-60-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 761569
• PubChem ID: 71424886

1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane, 2-[(2S)-3,6-dihydro-2H-pyran-2-yl]-, (2R)-
• 919769-60-1
• DTXSID00843676
• (3R)-3-[(2S)-3,6-dihydro-2H-pyran-2-yl]-1,4-dioxaspiro[4.5]decane

• Inchi： InChI=1S/C13H20O3/c1-3-7-13(8-4-1)15-10-12(16-13)11-6-2-5-9-14-11/h2,5,11-12H,1,3-4,6-10H2/t11-,12+/m0/s1
• InChI Key： NAIKJBJMLHBRSJ-NWDGAFQWSA-N
• SMILES： C1CCC2(CC1)OCC(O2)C3CC=CCO3

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7Ų